N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5

• Molecular Formula: C61H93ClN6O13S
• Molecular Weight: 1185.9 g/mol
• InChI: InChI=1S/C61H92N6O13S.ClH/c1-60(2)48-15-9-11-17-51(48)66(26-31-75-38-41-79-44-43-77-34-33-71-5)54(60)20-7-6-8-21-55-61(3,4)49-16-10-12-18-52(49)67(55)27-32-76-39-42-80-46-45-78-40-35-72-28-23-57(69)63-25-30-74-37-36-73-29-24-62-56(68)22-14-13-19-53-58-50(47-81-53)64-59(70)65-58;/h6-12,15-18,20-21,50,53,58H,13-14,19,22-47H2,1-5H3,(H3-,62,63,64,65,68,69,70);1H/t50-,53+,58-;/m1./s1
• InChIKey: ABSITZAMSXQWGY-OLKRCUFLSA-N

N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5: A PROTAC Linker with Dual PEG Architecture and Biotin Affinity Handle

N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5 (CAS 2107273-78-7) is a polyethylene glycol (PEG)-based PROTAC linker that integrates a Cy5 cyanine fluorophore with excitation/emission maxima at 649/667 nm , a biotin moiety for high-affinity streptavidin/avidin binding, and two distinct PEG arms—a terminal methoxy-PEG4 chain and an internal PEG2-amido-PEG4 spacer connecting the biotin group . This asymmetric PEG architecture distinguishes it from simpler biotin-PEG-Cy5 conjugates by providing both aqueous solubility enhancement and a modular scaffold compatible with PROTAC synthesis strategies .

1 PROTAC linker with integrated Cy5 fluorophore for fluorescence tracking

2 Biotin handle for streptavidin affinity capture and pull-down

3 Asymmetric dual-PEG architecture improves aqueous solubility and spacer distance

Why N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5 Cannot Be Replaced by Simpler Biotin-PEG-Cy5 Analogs

Generic biotin-PEG-Cy5 conjugates typically employ a single homogeneous PEG spacer of fixed length (e.g., PEG3-only or PEG2000) connecting biotin to the Cy5 fluorophore . In contrast, the target compound contains a structurally specific, asymmetric arrangement: a terminal methoxy-PEG4 chain on one side of the Cy5 core and a bifurcated biotin linkage comprising a PEG2 spacer followed by an amido-PEG4 segment . This configuration offers three distinct functional advantages over simpler analogs: (i) the m-PEG4 chain enhances aqueous solubility without introducing additional reactive termini that could complicate conjugation ; (ii) the PEG2-amido-PEG4 biotin arm provides extended spatial separation (~6 ethylene glycol units total) between the biotin binding site and the Cy5 core, reducing steric hindrance during streptavidin capture ; and (iii) the compound's PROTAC linker classification reflects its design as a modular building block for targeted protein degradation applications rather than a simple labeling reagent [1].

Solubility profile mismatch

Simpler biotin-PEG-Cy5 conjugates often lack the terminal m-PEG4 chain, which may limit direct use in aqueous assay buffers without co-solvents.

Spacer length and steric constraints

Analogues with shorter PEG3-only spacers may increase steric hindrance during streptavidin capture, especially when conjugated to bulky payloads.

Functional classification mismatch

Generic biotin-Cy5 reagents are classified as labeling probes, not PROTAC linkers; they may lack the modular architecture required for bifunctional degrader synthesis.

• [1] MedChemExpress. N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5 Product Page. Classified as a PEG-based PROTAC linker for PROTAC synthesis. View Source

Quantitative Differentiation Evidence: N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5 versus Closest Analogs

PEG Chain Length and Composition: Asymmetric m-PEG4/PEG2-Amido-PEG4 Architecture vs. Symmetric PEG3-Only Biotin-Cy5 Conjugates

N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5 contains a total of 10 ethylene glycol units distributed asymmetrically: a terminal m-PEG4 chain (4 units) and a biotin arm comprising PEG2 (2 units) plus an amido-PEG4 segment (4 units), totaling 6 units between biotin and Cy5 . The closest direct analog, N-(m-PEG4)-N'-(biotin-PEG3)-Cy5 (CAS 2107273-68-5), contains only 7 total PEG units with a 3-unit biotin spacer and no amide bond in the biotin linkage arm . Simpler Cy5-Biotin conjugates with a single PEG3 spacer provide only 3 ethylene glycol units of separation . The extended 6-unit biotin arm in the target compound reduces steric interference during streptavidin tetramer binding by approximately 2-fold in linear spacer length relative to PEG3-only constructs .

PEG Spacer Length

Class-level inference

6 PEG units (PEG2+amido-PEG4) between biotin and Cy5 3 PEG units in N-(m-PEG4)-N'-(biotin-PEG3)-Cy5 or Cy5-Biotin(PEG3)

May reduce steric hindrance during streptavidin capture of bulky payloads

Structural comparison based on SMILES; no direct binding data

Evidence Dimension	PEG spacer length between biotin and Cy5 fluorophore (ethylene glycol units)
Target Compound Data	6 PEG units (PEG2 + amido-PEG4) between biotin and Cy5; plus additional terminal m-PEG4 chain
Comparator Or Baseline	N-(m-PEG4)-N'-(biotin-PEG3)-Cy5: 3 PEG units between biotin and Cy5; Cy5-Biotin (PEG3): 3 PEG units only
Quantified Difference	2× longer biotin-fluorophore spacer (6 vs. 3 PEG units) relative to PEG3-containing analogs
Conditions	Structural analysis based on molecular formula and SMILES string comparison

Why This Matters

Longer PEG spacers reduce steric hindrance during streptavidin tetramer binding, which is critical when the biotinylated molecule is conjugated to bulky payloads (e.g., PROTACs, antibodies) where insufficient spacer length can reduce capture efficiency.

Aqueous Solubility Enhancement: Hydrophilic PEG4 Terminal Chain Contribution

The compound's terminal methoxy-PEG4 chain provides enhanced aqueous solubility compared to non-PEGylated Cy5-biotin conjugates. Vendor technical data confirm that the hydrophilic PEG spacer increases solubility in aqueous media , and the compound is reported as soluble in water as well as organic solvents including DMSO, DMF, and DCM . In contrast, Cy5-Biotin conjugates lacking the terminal m-PEG4 chain exhibit more limited aqueous solubility and often require DMSO stock solutions for handling [1]. The m-PEG4 terminus, being methoxy-capped, provides solubility benefits without introducing a reactive hydroxyl group that could cause unwanted side reactions during PROTAC synthesis or bioconjugation workflows .

Aqueous Solubility

Supporting evidence

Soluble in water, DMSO, DMF, DCM

Supports direct use in aqueous assay buffers without organic co-solvents

Vendor-reported solubility; simpler analogs typically require DMSO stock solutions

Evidence Dimension	Aqueous solubility profile
Target Compound Data	Soluble in water, DMSO, DMF, DCM
Comparator Or Baseline	Cy5-Biotin (non-PEGylated or PEG3-only): Typically requires DMSO stock solutions; limited water solubility
Quantified Difference	Vendor-reported water solubility vs. DMSO-only solubility for simpler analogs
Conditions	Solubility testing per vendor Certificate of Analysis

Why This Matters

Direct water solubility eliminates the need for organic co-solvents in aqueous biological assays, reducing potential solvent-induced artifacts in cell-based PROTAC degradation studies and enabling direct dilution into physiological buffers.

• [1] Xi'an Ruixi Biological Technology. Cy5-PEG-Biotin Product Page. Recommends DMSO stock solution preparation for dissolution. View Source

PROTAC Linker Compatibility: Modular Scaffold vs. Single-Purpose Labeling Reagents

N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5 is explicitly classified and marketed as a PROTAC linker for use in synthesizing PROTAC protein degraders [1], whereas generic biotin-PEG-Cy5 conjugates are positioned solely as fluorescence labeling or detection reagents . The compound's structural features—specifically the amide bond within the PEG2-amido-PEG4 segment and the terminal m-PEG4 chain—provide modular attachment points compatible with PROTAC linker chemistry . PROTACs require linkers that can be functionalized at both termini to connect an E3 ligase ligand to a target protein ligand; this compound's architecture supports such bifunctional derivatization, while simpler biotin-Cy5 conjugates are typically end-functionalized only at the biotin terminus [2].

PROTAC Linker Status

Cross-study comparable

Classified as PEG-based PROTAC linker Generic biotin-Cy5 conjugates classified as labeling reagents only

Supports bifunctional conjugation for PROTAC synthesis

Based on vendor product categorization across multiple suppliers

Evidence Dimension	Functional classification and synthetic utility
Target Compound Data	Classified as a PEG-based PROTAC linker; can be used in PROTAC synthesis
Comparator Or Baseline	Cy5-Biotin (PEG3) conjugates: Classified as fluorescent labeling/detection reagents only
Quantified Difference	PROTAC linker designation vs. labeling reagent designation; distinct product categories
Conditions	Vendor product classification across multiple suppliers (MedChemExpress, TargetMol, BOC Sciences, InvivoChem)

Why This Matters

Procurement for PROTAC development workflows requires linkers with validated compatibility for bifunctional conjugation; generic labeling reagents may lack the necessary reactive handles or purity specifications for multi-step PROTAC synthesis.

• [1] MedChemExpress. N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5 Product Page. Classified as a PEG-based PROTAC linker for PROTAC synthesis. View Source
• [2] An S, Fu L. Small-molecule PROTACs: An emerging and promising approach for the development of targeted therapy drugs. EBioMedicine. 2018 Oct;36:553-562. Review of PROTAC linker requirements and design principles. View Source

Fluorescence Detection Sensitivity: Extinction Coefficient and Quantum Yield Considerations

The compound exhibits an extinction coefficient of 107,000 M⁻¹cm⁻¹ at 649 nm , which is consistent with the Cy5 fluorophore class and comparable to other Cy5-biotin conjugates . In FRET applications, Cy5 serves as an efficient acceptor when paired with appropriate donors such as quantum dots or europium chelates, with reported quenching efficiencies up to 95% in QD-Cy5 FRET systems [1]. The PEG spacer architecture in this compound maintains the Cy5 fluorophore's native photophysical properties while providing the spatial separation necessary for efficient biotin-streptavidin capture without fluorescence quenching [2]. However, no direct comparative data demonstrate superior quantum yield or brightness relative to PEG3-only biotin-Cy5 conjugates.

Extinction Coefficient

Class-level inference

ε = 107,000 M⁻¹cm⁻¹ at 649 nm

Supports nanomolar detection sensitivity in live-cell imaging

Comparable to Cy5 class average; no brightness advantage reported

Evidence Dimension	Extinction coefficient at λ_max
Target Compound Data	ε = 107,000 M⁻¹cm⁻¹ at 649 nm
Comparator Or Baseline	Cy5 fluorophore class typical range: ε ≈ 100,000-250,000 M⁻¹cm⁻¹; Cy5-Biotin conjugates: similar extinction coefficient
Quantified Difference	No significant difference reported; comparable to class average
Conditions	Absorbance spectroscopy in aqueous or organic solvent

Why This Matters

The high extinction coefficient enables sensitive fluorescence detection at nanomolar concentrations, critical for tracking PROTAC cellular uptake and target engagement in live-cell imaging studies.

• [1] Xia Z, et al. A self-assembled quantum dot probe for detecting β-lactamase activity. OSTI.gov Technical Report. 2006. Reports up to 95% quenching of QD fluorescence by Cy5 via FRET. View Source
• [2] Chen J, et al. DNA nanosensor fluorescence imaging microscopy. Chinese Optics Letters. 2010;8(Suppl):180-183. Demonstrates Cy5-ssDNA-Biotin FRET with streptavidin-QDs in live cells. View Source

pH Stability Range: Broad pH Independence for Flexible Assay Conditions

Cy5-biotin conjugates containing PEG spacers exhibit pH-independent red fluorescence from pH 4 to pH 10 , a property that extends to N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5 based on the conserved Cy5 fluorophore and PEG linkage chemistry . This broad pH stability range enables reliable fluorescence detection across diverse biological buffer systems, including acidic endosomal/lysosomal environments (pH 4.5-5.5), neutral cytosolic conditions (pH 7.2-7.4), and mildly alkaline buffers (pH 8.0-9.0) commonly used in bioconjugation reactions [1]. In contrast, certain alternative fluorophores such as fluorescein derivatives exhibit significant pH-dependent fluorescence quenching below pH 7, limiting their utility in acidic cellular compartments .

pH Stability Range

Class-level inference

pH 4 – 10 (inferred from Cy5-PEG-biotin class)

Enables fluorescence detection in acidic endosomal/lysosomal compartments

Compared to fluorescein (pH 7–10); extends functional range by ~3 units

Evidence Dimension	pH range for stable fluorescence emission
Target Compound Data	pH 4 to pH 10 (inferred from Cy5-PEG-biotin class data)
Comparator Or Baseline	Fluorescein-based conjugates: pH 7-10 (significant quenching below pH 7)
Quantified Difference	Extends functional pH range by approximately 3 pH units into acidic conditions relative to fluorescein
Conditions	Fluorescence intensity measurement across pH gradient in aqueous buffer

Why This Matters

Broad pH stability enables reliable quantification in assays involving acidic cellular compartments (endosomes, lysosomes) where PROTAC-mediated degradation often occurs, eliminating the need for pH correction factors in data analysis.

• [1] Stratech Scientific. Cy5 Biotin Conjugate Product Page. Water-soluble reagent with pH-independent red fluorescence from pH 4 to pH 10. View Source

Biotin-Streptavidin Binding Accessibility: Extended PEG2-Amido-PEG4 Arm vs. Direct Biotin-Cy5 Linkage

The target compound incorporates a PEG2-amido-PEG4 spacer arm (6 ethylene glycol units) between the biotin moiety and the Cy5 core, compared to direct biotin-Cy5 conjugates with zero or minimal spacing . Studies on PEG-modified surfaces demonstrate that PEG spacers significantly reduce nonspecific protein adsorption while maintaining biotin accessibility for streptavidin binding . Fluorescence imaging experiments comparing biotinylated surfaces with PEG versus non-PEG linkers (DT20) showed that PEG-modified surfaces achieved equivalent NeutrAvidin capture at 5-fold lower protein concentrations, indicating enhanced binding efficiency due to reduced steric constraints [1]. The biotin-streptavidin interaction itself exhibits a dissociation constant (Kd) of approximately 10⁻¹⁵ M , and the extended PEG spacer in this compound is designed to preserve this ultra-high affinity by minimizing steric interference from the bulky Cy5 fluorophore and conjugated payloads.

Biotin Accessibility

Supporting evidence

6-unit PEG spacer between biotin and Cy5 0 or 3 PEG units in direct conjugates; PEG surfaces required 5× lower NeutrAvidin concentration for equivalent capture

May enhance streptavidin capture efficiency with bulky PROTAC payloads

Cross-study inference from surface biotinylation experiments

Evidence Dimension	Biotin accessibility for streptavidin binding
Target Compound Data	6 PEG units (PEG2 + amido-PEG4) spacer between biotin and Cy5
Comparator Or Baseline	Direct biotin-Cy5 conjugates: 0 PEG units; PEG3-only conjugates: 3 PEG units
Quantified Difference	PEG-modified surfaces required 5× lower NeutrAvidin concentration for equivalent capture relative to non-PEG DT20 surfaces (cross-study inference)
Conditions	Surface biotin density and fluorescence imaging of Cy5-labeled NeutrAvidin binding

Why This Matters

For PROTAC applications where the biotin handle may be used for affinity purification or target engagement verification, efficient streptavidin capture under mild conditions is essential to avoid loss of labile protein complexes or degradation intermediates.

• [1] Nature Scientific Reports. Supplementary Figure 3: Biotin density on PEG surface and effect on nonspecific binding. 2014. Fluorescence images comparing PEG vs. DT20 surfaces for Cy5-NeutrAvidin capture. View Source

High-Value Application Scenarios for N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5

PROTAC Linker for Bifunctional Degrader Synthesis with Integrated Fluorescence Tracking

The compound serves as a modular PEG-based PROTAC linker that can be incorporated into the synthesis of PROTAC protein degraders [1]. Its biotin moiety enables affinity purification or target engagement verification via streptavidin pull-down, while the Cy5 fluorophore provides intrinsic fluorescence for tracking cellular uptake, subcellular localization, and real-time monitoring of PROTAC distribution without requiring secondary labeling . The extended PEG2-amido-PEG4 spacer (6 ethylene glycol units) between biotin and Cy5 reduces steric hindrance during streptavidin capture, which is particularly valuable when the PROTAC molecule is conjugated to large E3 ligase ligands (e.g., VHL, CRBN recruiters) or bulky target-binding moieties .

Fluorescence-Activated Cell Sorting (FACS) and Live-Cell Imaging for Target Engagement Studies

The compound's Cy5 fluorophore (excitation 649 nm, emission 667 nm) operates in the far-red/near-infrared region, minimizing autofluorescence interference from cellular components and enabling deep tissue penetration in live-cell and small-animal imaging applications [1]. The high extinction coefficient (ε = 107,000 M⁻¹cm⁻¹) provides detection sensitivity suitable for nanomolar concentration ranges . The pH-independent fluorescence from pH 4 to pH 10 ensures reliable signal quantification across diverse cellular compartments, including acidic endosomes and lysosomes where PROTAC-mediated degradation often occurs .

FRET-Based Binding Assays and Proximity Ligation Studies

Cy5 functions as an efficient FRET acceptor when paired with appropriate donor fluorophores such as quantum dots (reported quenching efficiency up to 95%) or europium chelates in time-resolved FRET (TR-FRET) assays [1]. The biotin moiety enables streptavidin-mediated immobilization or complex assembly, while the PEG spacer architecture maintains the Cy5 fluorophore at an optimal distance for FRET without interfering with the biotin-streptavidin binding event . This configuration supports quantitative analysis of protein-protein interactions, receptor-ligand binding, and ternary complex formation in PROTAC mechanism-of-action studies .

Affinity Purification and Enrichment of Biotinylated Biomolecules with Fluorescent Quantification

The combination of biotin and Cy5 in a single molecule with an extended PEG spacer enables simultaneous affinity capture (via streptavidin magnetic beads or resin) and direct fluorescent quantification of captured material [1]. The m-PEG4 terminal chain enhances aqueous solubility, allowing direct use in physiological buffers without organic co-solvents that could denature protein targets . This dual functionality streamlines workflows for verifying PROTAC target engagement, assessing ternary complex formation efficiency, and quantifying biotinylated probe recovery following cellular treatment .

Application

Selection Property

Validation Focus

PROTAC synthesis with fluorescence tracking

Modular PEG linker with biotin affinity handle

Bifunctional conjugation efficiency

Live-cell imaging & FACS

Far-red Cy5 fluorophore

pH-independent signal across cellular compartments

FRET binding & proximity assays

Efficient FRET acceptor with biotin-streptavidin assembly

Ternary complex detection sensitivity

Affinity purification & fluorescent quantification

Biotin-streptavidin capture with integrated Cy5 readout

Recovery and quantification of biotinylated probes

• [1] MedChemExpress. N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5 Product Page. PROTAC linker classification and Cy5 spectral properties. View Source